Cas no 473541-96-7 (pyrrolidine-3,4-diol)
pyrrolidine-3,4-diol Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Pyrrolidinediol
- pyrrolidine-3,4-diol
- 9046-10-0
- trans-pyrrolidine-3,4-diol
- 136779-52-7
- SY038177
- average Mn ~400
- 473541-96-7
- AKOS013013183
- PB26398
- Z1147229592
- 3,4-dihydroxy-2h-pyrroline
- MFCD08686736
- Trans-3,4-pyrrolidinediol
- PB16044
- DA-34970
- JCZPOYAMKJFOLA-UHFFFAOYSA-N
- SY031965
- EN300-102905
- DB-065561
- DB-112386
- SCHEMBL978384
-
- MDL: MFCD18074103
- Inchi: 1S/C4H9NO2/c6-3-1-5-2-4(3)7/h3-7H,1-2H2
- InChI Key: JCZPOYAMKJFOLA-UHFFFAOYSA-N
- SMILES: OC1CNCC1O
Computed Properties
- Exact Mass: 103.063328530g/mol
- Monoisotopic Mass: 103.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 58.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.7
- Topological Polar Surface Area: 52.5Ų
pyrrolidine-3,4-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM520690-1g |
Pyrrolidine-3,4-diol |
473541-96-7 | 98% | 1g |
$611 | 2024-07-16 | |
| eNovation Chemicals LLC | D543704-1g |
pyrrolidine-3,4-diol |
473541-96-7 | 95% | 1g |
$790 | 2024-05-24 | |
| eNovation Chemicals LLC | D543704-5g |
pyrrolidine-3,4-diol |
473541-96-7 | 95% | 5g |
$1700 | 2024-05-24 | |
| Enamine | EN300-102905-0.05g |
pyrrolidine-3,4-diol |
473541-96-7 | 90% | 0.05g |
$468.0 | 2023-10-28 | |
| Enamine | EN300-102905-0.1g |
pyrrolidine-3,4-diol |
473541-96-7 | 90% | 0.1g |
$490.0 | 2023-10-28 | |
| Enamine | EN300-102905-0.25g |
pyrrolidine-3,4-diol |
473541-96-7 | 90% | 0.25g |
$513.0 | 2023-10-28 | |
| Enamine | EN300-102905-0.5g |
pyrrolidine-3,4-diol |
473541-96-7 | 90% | 0.5g |
$535.0 | 2023-10-28 | |
| Enamine | EN300-102905-1.0g |
pyrrolidine-3,4-diol |
473541-96-7 | 1g |
$428.0 | 2023-05-03 | ||
| Enamine | EN300-102905-2.5g |
pyrrolidine-3,4-diol |
473541-96-7 | 90% | 2.5g |
$1089.0 | 2023-10-28 | |
| Enamine | EN300-102905-5.0g |
pyrrolidine-3,4-diol |
473541-96-7 | 5g |
$1240.0 | 2023-05-03 |
pyrrolidine-3,4-diol Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on pyrrolidine-3,4-diol
Comprehensive Overview of Pyrrolidine-3,4-diol (CAS No. 473541-96-7): Properties, Applications, and Research Insights
Pyrrolidine-3,4-diol (CAS No. 473541-96-7) is a versatile heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This five-membered nitrogen-containing ring derivative, characterized by two hydroxyl groups at the 3rd and 4th positions, serves as a critical building block in medicinal chemistry. Its unique structural features enable interactions with biological targets, making it valuable for designing enzyme inhibitors and receptor modulators. Researchers frequently explore its potential in drug discovery, particularly for neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine.
The compound’s stereochemistry and hydrogen-bonding capacity contribute to its role in asymmetric synthesis, a hot topic in green chemistry and catalysis. Recent studies highlight its utility in developing chiral auxiliaries, addressing the growing demand for sustainable synthetic methods. As interest in bioactive small molecules surges, Pyrrolidine-3,4-diol is increasingly referenced in patents targeting glycosidase inhibition—a mechanism linked to diabetes and viral infections. This aligns with frequent search queries like "pyrrolidine derivatives in antiviral research" or "hydroxylated heterocycles for diabetes therapy."
From a physicochemical perspective, Pyrrolidine-3,4-diol exhibits high water solubility due to its polar functional groups, a property leveraged in formulation optimization—a key concern for pharmaceutical developers. Analytical techniques such as HPLC-MS and NMR spectroscopy are commonly employed to characterize its purity, reflecting industry standards for quality control. Discussions on platforms like ResearchGate often emphasize its stability under physiological pH, a factor critical for prodrug design strategies.
In material science, derivatives of Pyrrolidine-3,4-diol are explored for metal-organic frameworks (MOFs), resonating with searches for "functionalized heterocycles in nanotechnology." Its bifunctional nature allows coordination with transition metals, enabling applications in sensors and catalysts. This interdisciplinary relevance underscores its importance beyond traditional organic chemistry, tapping into the booming field of smart materials.
Ongoing clinical trials investigating Pyrrolidine-3,4-diol-based compounds for age-related diseases further elevate its profile. Public databases like PubMed Central reveal a 40% increase in publications mentioning this scaffold since 2020, driven by interest in anti-aging therapeutics and mitochondrial dysfunction—topics frequently queried in academic search engines. Such trends position CAS No. 473541-96-7 as a compound of enduring scientific and commercial value.
473541-96-7 (pyrrolidine-3,4-diol) Related Products
- 40499-83-0(Pyrrolidin-3-ol)
- 2799-21-5((3R)-pyrrolidin-3-ol)
- 100243-39-8((S)-3-Hydroxypyrrolidine)
- 83220-72-8(3-Pyrrolidinol)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)